Cas no 869077-26-9 ((2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869077-26-9
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 6410983
• PubChem ID: 7243207
• Update Time: 2025-11-07

(2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• F1860-0261
• SR-01000017720-1
• (2Z)-7-(diethylaminomethyl)-2-[(2-ethoxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• (Z)-7-((diethylamino)methyl)-2-(2-ethoxybenzylidene)-6-hydroxybenzofuran-3(2H)-one
• AKOS002249757
• (2Z)-7-[(diethylamino)methyl]-2-[(2-ethoxyphenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• SR-01000017720
• 869077-26-9
• (2Z)-7-[(diethylazaniumyl)methyl]-2-[(2-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-olate
• 3(2H)-Benzofuranone, 7-[(diethylamino)methyl]-2-[(2-ethoxyphenyl)methylene]-6-hydroxy-

• Inchi： 1S/C22H25NO4/c1-4-23(5-2)14-17-18(24)12-11-16-21(25)20(27-22(16)17)13-15-9-7-8-10-19(15)26-6-3/h7-13,24H,4-6,14H2,1-3H3
• InChI Key： VWUYZAWZBWFQJN-UHFFFAOYSA-N
• SMILES： O1C2=C(CN(CC)CC)C(O)=CC=C2C(=O)C1=CC1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Chemical Profile of (2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-26-9)

(2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 869077-26-9, is a structurally complex organic compound belonging to the benzofuran class. This molecule features a unique arrangement of functional groups, including an α,β-unsaturated carbonyl moiety, an amine-substituted aromatic ring, and a hydroxyl group integrated into a dihydropyranone scaffold. Such structural attributes make it a candidate for exploration in various chemical and pharmaceutical applications.

The compound's molecular framework suggests potential biological activity, particularly in the realm of medicinal chemistry. The presence of an α,β-unsaturated carbonyl group is often associated with reactivity that can be exploited in synthetic pathways or as a pharmacophore in drug design. Furthermore, the combination of an amine and a hydroxyl group within the benzofuran core may contribute to hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. Benzofurans, in particular, have been extensively studied for their potential as intermediates in the synthesis of bioactive molecules. The specific substitution pattern of (2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one positions it as a structurally intriguing compound that warrants further investigation.

The synthesis of this compound involves multi-step organic reactions that highlight the synthetic utility of benzofuran derivatives. The incorporation of an α,β-unsaturated carbonyl functionality allows for further derivatization via Michael addition or condensation reactions, while the amine and hydroxyl groups provide opportunities for nucleophilic substitution or coordination with metal ions. These reactivity patterns make this molecule a versatile building block for medicinal chemists.

From a pharmaceutical perspective, the structural features of (2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one suggest potential applications in drug discovery. The benzofuran core is known to be present in several pharmacologically active compounds, including those with anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern may influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

The amine group can serve as a site for further functionalization to enhance binding affinity to biological targets. Additionally, the hydroxyl group may participate in hydrogen bonding interactions with receptors or enzymes, modulating the compound's biological activity. These interactions are critical for determining the efficacy and selectivity of potential therapeutic agents.

In academic research, this compound has been explored as a precursor for more complex molecules with enhanced biological activity. For instance, modifications to the aromatic rings or the dihydropyranone core could lead to derivatives with improved pharmacological profiles. Such studies contribute to the broader understanding of heterocyclic chemistry and its applications in drug development.

The< strong>Molecular Modeling studies have been instrumental in predicting the binding modes of this compound with potential biological targets. By utilizing computational methods such as molecular dynamics simulations and docking studies, researchers can gain insights into how (2Z)-7-(diethylamino)methyl-2-(2-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one interacts with proteins or enzymes at an atomic level. These studies help in identifying key binding residues and optimizing the compound's structure for better bioactivity.

The< strong>Spectroscopic Analysis of this compound has provided valuable information about its electronic structure and functional group environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy have been employed to elucidate its molecular structure and confirm its identity. Additionally, mass spectrometry (MS) has been used to determine its molecular weight and fragmentation patterns.

In conclusion,(2Z)-7-(diethylamino)methyl-2-(2 ethoxy phenyl) methylidene -6 hydroxy - 23 dihydro - 1 benzofuran - 3 one(CAS No. 869077269) is a structurally complex benzofuran derivative with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and selectivity.